N-(3-chloro-4-methylphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C18H15ClN2OS2
• Molecular Weight: 374.9 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H15ClN2OS2/c1-12-7-8-14(9-15(12)19)20-17(22)11-24-18-21-16(10-23-18)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: QJQRRYWELURSBG-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC(=CS2)C3=CC=CC=C3)Cl

Description

N-(3-chloro-4-methylphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide is a chemical compound with potential therapeutic applications. It is a thiazole-based compound that has been synthesized and studied for its biological activities.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-methylphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide is not fully understood. However, it has been suggested that it may act by inhibiting various enzymes and signaling pathways involved in inflammation, bacterial and fungal growth, and tumor cell proliferation.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to inhibit the growth of various bacterial and fungal strains. In addition, it has been reported to induce apoptosis in tumor cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-chloro-4-methylphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide in lab experiments is its potential therapeutic applications. It can be used to study the mechanisms of various diseases and to develop new treatments. However, one of the limitations is the lack of information on its toxicity and pharmacokinetics.

Future Directions

There are several future directions for research on N-(3-chloro-4-methylphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide. One direction is to study its toxicity and pharmacokinetics in order to determine its safety and efficacy as a therapeutic agent. Another direction is to investigate its potential use in combination with other drugs for the treatment of various diseases. Furthermore, it can be studied for its potential use in drug delivery systems and as a molecular probe for biological imaging.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide involves the reaction of 4-phenyl-1,3-thiazol-2-amine with 3-chloro-4-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with sodium sulfide to obtain the final product.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, antibacterial, antifungal, and antitumor activities. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.